Cas no 2003-15-8 (3-(2-Chloro-1,1,2-trifluoroethoxy)benzaldehyde)

• Product Name: 3-(2-Chloro-1,1,2-trifluoroethoxy)benzaldehyde
• CAS No: 2003-15-8
• MF: C₉H₆ClF₃O₂
• MW: 238.590952396393
• MDL: MFCD07777137
• CID: 252652
• PubChem ID: 44557938
• Update Time: 2025-10-28

3-(2-Chloro-1,1,2-trifluoroethoxy)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(2-Chloro-1,1,2-trifluoroethoxy)benzaldehyde
• 2,2',4,4',6,6'-HEXANITROSTILBENE
• Benzaldehyde,3-(2-chloro-1,1,2-trifluoroethoxy)-
• 2,2',3,5,6-PENTACHLOROBIPHENYL
• 3-(1,1,2-Trifluor-2-chlor-ethoxy)-benzaldehyd
• 3-(2-Chlorotrifluoroethoxy)benzaldehyde
• EN300-9458006
• A4384
• 2003-15-8
• DTXSID00659330
• AM85656
• FT-0633972
• Benzaldehyde, 3-(2-chloro-1,1,2-trifluoroethoxy)-
• Z1509563622
• MFCD07777137
• JSHMTEVWQBWYGH-UHFFFAOYSA-N
• AKOS007930345
• DB-045066

• MDL： MFCD07777137
• Inchi： 1S/C9H6ClF3O2/c10-8(11)9(12,13)15-7-3-1-2-6(4-7)5-14/h1-5,8H
• InChI Key： JSHMTEVWQBWYGH-UHFFFAOYSA-N
• SMILES： ClC(C(OC1C=CC=C(C=O)C=1)(F)F)F

Computed Properties

• Exact Mass: 238.00100
• Monoisotopic Mass: 238.0008416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 3.00510

3-(2-Chloro-1,1,2-trifluoroethoxy)benzaldehyde Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 3-(2-Chloro-1,1,2-trifluoroethoxy)benzaldehyde

Comprehensive Overview of 3-(2-Chloro-1,1,2-trifluoroethoxy)benzaldehyde (CAS No. 2003-15-8)

3-(2-Chloro-1,1,2-trifluoroethoxy)benzaldehyde (CAS No. 2003-15-8) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its molecular structure, featuring a benzaldehyde core modified with a 2-chloro-1,1,2-trifluoroethoxy substituent, grants it unique reactivity and versatility in chemical transformations. This compound has garnered significant attention due to its role in synthesizing high-value derivatives for applications ranging from drug development to specialty coatings.

In recent years, the demand for fluorinated compounds like 3-(2-Chloro-1,1,2-trifluoroethoxy)benzaldehyde has surged, driven by their enhanced stability, bioavailability, and metabolic resistance—properties critical for modern pharmaceuticals. Researchers frequently search for "fluorinated benzaldehyde applications" or "CAS 2003-15-8 synthesis methods," reflecting the compound's relevance in cutting-edge science. Its chloro-trifluoroethoxy moiety is particularly valued for enabling selective reactions under mild conditions, a topic often explored in peer-reviewed journals.

From an industrial perspective, 3-(2-Chloro-1,1,2-trifluoroethoxy)benzaldehyde serves as a key intermediate in producing liquid crystal materials and photoactive compounds. The rise of OLED displays and renewable energy technologies has further amplified interest in such precursors. Environmental considerations also play a role; queries like "green synthesis of fluorinated aldehydes" highlight the industry's shift toward sustainable practices. Innovations in catalytic processes and solvent-free reactions have been applied to optimize its production, reducing waste and energy consumption.

Analytical characterization of this compound typically involves GC-MS, NMR spectroscopy, and HPLC purity testing, ensuring compliance with stringent quality standards. Safety data sheets emphasize proper handling protocols, though it remains non-classified under hazardous categories. The compound's stability under ambient conditions makes it a practical choice for laboratories and manufacturing facilities alike.

Emerging trends link 3-(2-Chloro-1,1,2-trifluoroethoxy)benzaldehyde to bioconjugation techniques and targeted drug delivery systems. Its aldehyde group facilitates Schiff base formation, enabling covalent attachment to biomolecules—a feature exploited in antibody-drug conjugates (ADCs) and diagnostic probes. Such applications align with the growing focus on personalized medicine, a frequently searched topic in scientific and medical communities.

In summary, 3-(2-Chloro-1,1,2-trifluoroethoxy)benzaldehyde (CAS No. 2003-15-8) represents a nexus of innovation across multiple disciplines. Its structural elegance and functional adaptability continue to inspire research, addressing both fundamental challenges and industrial needs. As synthetic methodologies evolve, this compound is poised to remain at the forefront of advanced chemical development.